5-ethyl-N-(3-pyridinylmethyl)pyrazolo[1,5-a]pyrimidin-7-amine

• IUPAC Name: 5-ethyl-N-(pyridin-3-ylmethyl)pyrazolo[1,5-a]pyrimidin-7-amine
• InChI: InChI=1S/C14H15N5/c1-2-12-8-14(19-13(18-12)5-7-17-19)16-10-11-4-3-6-15-9-11/h3-9,16H,2,10H2,1H3
• InChI Key: HSCUSLDITTXVQX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC2=CC=NN2C(=C1)NCC3=CN=CC=C3
• Molecular Formula: C14H15N5
• Molecular Weight: 253.30 g/mol

Description

5-ethyl-N-(3-pyridinylmethyl)pyrazolo[1,5-a]pyrimidin-7-amine, also known as EPPTB, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 5-ethyl-N-(3-pyridinylmethyl)pyrazolo[1,5-a]pyrimidin-7-amine is not fully understood. However, it has been shown to inhibit the activity of several enzymes, including tyrosine kinase and protein kinase C. This compound has also been shown to modulate the activity of ion channels and receptors, such as the NMDA receptor.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation, and inhibit viral replication. This compound has also been shown to improve cognitive function and memory in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

5-ethyl-N-(3-pyridinylmethyl)pyrazolo[1,5-a]pyrimidin-7-amine has several advantages for lab experiments. It is relatively easy to synthesize and has a high purity. This compound is also stable under a wide range of conditions, making it suitable for long-term storage. However, this compound has some limitations for lab experiments. It is relatively insoluble in water, which can make it difficult to use in certain assays. This compound is also relatively expensive, which can limit its use in large-scale experiments.

Future Directions

There are several future directions for the study of 5-ethyl-N-(3-pyridinylmethyl)pyrazolo[1,5-a]pyrimidin-7-amine. One potential direction is the development of this compound analogs with improved pharmacological properties. Another potential direction is the study of this compound in combination with other drugs for the treatment of various diseases. Finally, the study of the mechanism of action of this compound could lead to the development of new drugs with similar activities.

Synthesis Methods

The synthesis of 5-ethyl-N-(3-pyridinylmethyl)pyrazolo[1,5-a]pyrimidin-7-amine involves a series of chemical reactions that start with the condensation of ethyl acetoacetate with 3-pyridinecarboxaldehyde to form ethyl 3-(3-pyridinyl)acrylate. This intermediate is then reacted with hydrazine hydrate to form 5-ethylpyrazolo[1,5-a]pyrimidine-7-carbohydrazide. Finally, the carbohydrazide is reacted with pyridine-3-carboxaldehyde to form this compound.

Scientific Research Applications

5-ethyl-N-(3-pyridinylmethyl)pyrazolo[1,5-a]pyrimidin-7-amine has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to exhibit antitumor, anti-inflammatory, and antiviral activities. This compound has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.